N-(3-chlorophenyl)-5-(2-methoxyethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-5-(2-methoxyethyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C22H19ClN4O3/c1-30-11-10-26-13-18(21(28)24-16-7-5-6-15(23)12-16)20-19(14-26)22(29)27(25-20)17-8-3-2-4-9-17/h2-9,12-14H,10-11H2,1H3,(H,24,28)
• InChI Key: AQBPYPMIYNSTRY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C22H19ClN4O3
• Molecular Weight: 422.9 g/mol

Description

The compound “N-(3-chlorophenyl)-5-(2-methoxyethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound provides valuable information about its properties and potential interactions. Unfortunately, the specific molecular structure analysis for this compound is not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can provide insights into its stability, reactivity, and potential uses. Unfortunately, the specific physical and chemical properties of this compound are not available in the retrieved data.

Scientific Research Applications

Synthetic Routes and Derivatives

The compound has been central to various synthetic pathways in heterocyclic chemistry. Notably, Kumar and Mashelker (2007) detailed the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety, expected to exhibit enhanced hypertensive activity. Similarly, Fadda et al. (2012) focused on enaminonitriles in heterocyclic synthesis, highlighting the versatility of these compounds in the formation of diverse heterocyclic structures, including pyrazole, pyridine, and pyrimidine derivatives, characterized by varied spectral data Fadda, H. Etman, Mohamed Y. El-Seidy, K. Elattar, (2012).

Antimicrobial and Antitumor Activities

The compound and its derivatives have been studied for their biological activities. Altalbawy (2013) synthesized novel bis-α,β-unsaturated ketones and fused thieno[2,3-b]pyridine and pyrazolo[3,4-b]pyridine derivatives, which were evaluated for antimicrobial properties. Additionally, Xin (2012) synthesized specific pyrazolo pyrimidine derivatives, revealing promising antitumor activities. These studies underscore the therapeutic potential of such compounds in medicinal chemistry Altalbawy (2013), Z. Xin (2012).

Structural and Conformational Studies

The compound and its derivatives have also been a subject of structural and conformational studies. Nagarajaiah and Begum (2014) delved into the supramolecular aggregation of thiazolo[3, 2-a]pyrimidines, providing insights into their conformational features and intermolecular interaction patterns. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds Nagarajaiah, N. Begum (2014).

Safety and Hazards

Safety and hazard information is crucial for handling and working with chemical compounds. Unfortunately, specific safety and hazard data for this compound is not available in the retrieved data.